- A method for preparation of LCZ696, China, , ,
Cas no 137862-53-4 (Valsartan)
Valsartan is an angiotensin II receptor antagonist that offers effective blood pressure management through competitive inhibition of the AT1 receptor. Its advantages include rapid onset and sustained duration of action, which facilitates therapeutic control in patients with hypertension or heart failure. This results in improved cardiovascular outcomes and reduced risk of complications.
Valsartan structure
Product Name:Valsartan
CAS No:137862-53-4
MF:C24H29N5O3
MW:435.518765211105
MDL:MFCD00865840
CID:64498
PubChem ID:125307697
Update Time:2025-06-19
Valsartan Chemical and Physical Properties
Names and Identifiers
-
- Valsartan
- CGP-48933
- VALSARTAN, MM STANDARD
- VALSARTAN, USP STANDARD
- VALSARTAN, RELATED COMPOUND A(R)-N-VALERYL-N-([2'-(1-H-TETRAZOLE)-5-YL)-BIPHENYL-4-YL]-METHYL)-VALINE USP STANDARD
- VALSARTAN, RELATED COMPOUND C(S)-N-VALERYL-N-([2'-(1-H-TETRAZOLE)-5-YL)-BIPHENYL-4-YL]-METHYL)-VALINE BENZYL ESTER USP STANDARD
- N-[[(2-Cyano(1.1-Biphenyl)-4-Yl)Methyl]MethylEster]-L-Valine.Hydrochloride
- ValsartanC24H29N503
- Diovan, N-(1-Oxopentyl)-N-[[2(1H-tetrazol-5-yl)[1,1biphenyl]-4-yl]methyl]-L-valine, CGP-48933
- L-Valine, N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- (9CI)
- Nisis
- Tareg
- (S)-2-(N-((2''-(1H-TETRAZOL-5-YL)BIPHENYL-4-YL)METHYL)PENTANAMIDO)-3-METHYLBUTANOIC ACID
- N-Valeryl-N-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]-L-valine
- (S)-2-(N-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamido)-3-methylbutanoic acid
- CGP 48933
- GMP
- L-Valsartan
- N-(1-N.PENTANOYL)-N-[[2''-(1H-TETRAZOL-5-YL)[1'',1- BIPHENYL]-4-YL]METHYL]-L-VALINE
- N-(1-Oxopentyl)-N-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-L-valine
- Valsartan API
- Valsartane
- Valsratan
- N-(1-Oxopentyl)-N-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-L-valine
- 3-Methyl-2-[pentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]-butanoic acid
- N-(1-Oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-L-valine
- Diovan
- [ "" ]
- Provas
- Exforge
- N-(p-(o-1H-Tetrazol-5-ylphenyl)benzyl)-N-valeryl-L-valine
- 80M03YXJ7I
- C24H29N5O3
- (2S)-3-methyl-2-[pentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]butanoic acid
- Kalpres
- Valsarta
- CHEBI:9927
- SBI-0206738.P001
- DS-1248
- BV164506
- L-Valine,N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-3-yl]methyl]- (9CI)
- SMR000466318
- N-valeryl-N-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)valine
- ENTRESTO COMPONENT VALSARTAN
- N-(1-oxopentyl)-N-[[2'-(1h-tetrazol-5-yl) [1,1'-bi-phenyl]-4-yl]methyl]-l-valine
- HMS3651E04
- (2S)-3-Methyl-2-{pentanoyl-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
- Spectrum2_001120
- Prexxartan
- AKOS015994698
- VAL-489
- DAFIRO COMPONENT VALSARTAN
- NSC 758927
- AB00639940-06
- KBio2_007423
- VALSARTAN [INN]
- NSC-758927
- EC 604-045-2
- N-[p-(o-1H-Tetrazol-5-ylphenyl)benzyl]-N-valeryl-L-valine
- VALSARTAN COMPONENT OF COPALIA
- VALSARTAN [MART.]
- HMS2232F05
- HSDB 7519
- VALSARTAN COMPONENT OF COPALIA-HCT
- VALSARTAN (USP MONOGRAPH)
- SPECTRUM1505209
- KBio3_003006
- AM90287
- UNII-80M03YXJ7I
- NC00278
- (S)-N-(1-Carboxy-2-methyl-prop-1-yl)-N-pentanoyl-N-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]-amine
- (s)-3-methyl-2-[N-({4-[2-(2h-1,2,3,4-tetrazol-5-yl) phenyl]phenyl}methyl)pentanamido]butanoic acid
- HMS1922L21
- (S)-3-Methyl-2-{pentanoyl-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
- KBioGR_001078
- HMS2093K22
- 3-Methyl-2-{pentanoyl-[2''-(1H-tetrazol-5-yl)-biphenyl-4-yl]-amino}-butyric acid
- Valsartan, Pharmaceutical Secondary Standard; Certified Reference Material
- VALSARTAN COMPONENT OF DAFIRO-HCT
- VALSARTAN [WHO-DD]
- MLS001424088
- BYVALSON COMPONENT OF VALSARTAN
- SW197658-2
- (5)-2-{N-[(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl]pentanamido}-3-methylbutanoic acid
- VALSARTAN [USP MONOGRAPH]
- valsartanum
- VALSARTAN [USP-RS]
- CHEMBL1069
- (s)-3-methyl-2-{pentanoyl-[-2'-(1h-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
- VALSARTAN COMPONENT OF IMPRIDA-HCT
- HMS3715P12
- 137863-60-6
- Valzaar
- valsartan (Diovan)
- BDBM50049186
- VALSARTAN [EMA EPAR]
- V0112
- VALSARTAN (EP IMPURITY)
- SR-05000001928
- EXFORGE COMPONENT VALSARTAN
- DTXCID603735
- N-(1-Oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-(L)-valine
- EZR-104
- VALTURNA COMPONENT VALSARTAN
- Vals
- (2~{S})-3-methyl-2-[pentanoyl-[[4-[2-(2~{H}-1,2,3,4-tetrazol-5-yl)phenyl]phenyl]methyl]amino]butanoic acid
- NSC758927
- (S)-3-methyl-2-(N-{[2'-(2H-1,2,3,4-tetrazol-5-yl)biphenyl-4-yl]methyl}pentanamido)butanoic acid
- (S)-3-Methyl-2-{pentanoyl-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
- VALSARTAN [USAN]
- (2S)-3-Methyl-2-(pentanoyl-((4-(2-(2H-tetrazol-5-yl)phenyl)phenyl)methyl)amino)butanoic acid
- VALSARTAN [HSDB]
- Diovan (TN)
- KBio2_002287
- (S)-N-(1-carboxy-2-methyl-prop-1-yl)-N-pentanoyl-N-[2'(1H-tetrazol-5-yl)biphenyl-4-yl-methyl]amine
- VALSARTAN COMPONENT OF EXFORGE HCT
- (2S)-3-methyl-2-[N-({4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methyl)pentanamido]butanoic acid
- CCG-101028
- VALSARTAN (MART.)
- VALSARTAN (USP-RS)
- AB00639940-08
- Valsartan, >=98% (HPLC)
- BSPBio_003501
- N-Valeryl-N-[2'-(5-tetrazolyl)biphenyl-4-ylmethyl]-L-valine
- L-Valine, N-(1-oxopentyl)-N-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
- N-pentanoyl-N-{[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-L-valine
- Spectrum4_000749
- MLS000759423
- VALSARTAN COMPONENT OF VALTURNA
- MFCD00865840
- (S)-3-Methyl-2-{pentanoyl-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
- HB3381
- (S)-N-(1-carboxy-2-methyl-prop-1-yl)-N-pentanoyl-N-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amine
- (2S)-3-Methyl-2-(N-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pentanamido)butanoic acid
- HY-18204
- KS-1194
- N-pentanoyl-N-{[2'-(1H-tetrazol-5-yl)-1,1'-biphenyl-4-yl]methyl}-L-valine
- (S)-2-(N-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamido)-3-methylbutanoic acid
- s1894
- VALSARTAN [VANDF]
- Valpression
- KBioSS_002289
- BIDD:GT0345
- N-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-N-pentanoyl-L-valine
- Spectrum_001796
- D00400
- COPALIA COMPONENT VALSARTAN
- DB00177
- CCG-221275
- VALSARTAN [EP IMPURITY]
- C09CA03
- NCGC00178027-11
- (s)-2-(n-((2'-(1h-tetrazol-5-yl)biphenyl-4-yl)methyl)pentanamido)-3-methylbutanoic acid
- (2R)-3-Methyl-2-[pentanoyl[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]amino]butanoic Acid (Valsartan (R)-Enantiomer)
- VALSARTAN COMPONENT OF DIOVAN HCT
- BRD-K45158365-001-05-6
- Varexan
- VALSARTAN (EP MONOGRAPH)
- Valsartan, United States Pharmacopeia (USP) Reference Standard
- CS-1967
- L-Valine, N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
- COPALIA-HCT COMPONENT VALSARTAN
- BRD-K45158365-001-02-3
- VALSARTAN COMPONENT OF ENTRESTO
- U35
- Valsartan for system suitability, European Pharmacopoeia (EP) Reference Standard
- GTPL3937
- VALSARTAN [ORANGE BOOK]
- EN300-6482022
- EXFORGE HCT COMPONENT VALSARTAN
- (2S)-3-Methyl-2-{N-pentanoyl-N'-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butanoic acid
- VALSARTAN COMPONENT OF EXFORGE
- Valsartan- Bio-X
- AC-4543
- L-Valine,N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-3-yl]methyl]-(9ci)
- (S)-3-methyl-2-[N-({4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methyl)pentanamido]butanoic acid
- DAFIRO-HCT COMPONENT VALSARTAN
- IMPRIDA-HCT COMPONENT VALSARTAN
- (S)-N-valeryl-N-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)-methyl)-valine
- VALSARTAN COMPONENT OF IMMPRIDA
- AB00639940_11
- Valsartan (JP17/USP/INN)
- (S)-N-valeryl-N-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]-methyl}-valine
- [3H]valsartan
- J-007068
- BCP05184
- AKOS015914315
- Valsartan (USAN:USP:INN:BAN)
- Z1379303659
- GTPL593
- Spectrum3_001831
- Miten
- Kalpress
- N-pentanoyl-N-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-L-valine
- Spectrum5_001582
- SPBio_001260
- Q155472
- IMPRIDA COMPONENT VALSARTAN
- KBio2_004855
- (S)-2-(N-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamido)-3-methylbutanoicacid
- AGSAV301 COMPONENT VALSARTAN
- L-Valine, N-(1-oxopentyl)-N-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
- DTXSID6023735
- 3-Methyl-2-{((S)-pentanoyl)-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
- Valsartana
- Pharmakon1600-01505209
- ACWBQPMHZXGDFX-QFIPXVFZSA-N
- 2-{[2''-(2,3-Dihydro-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-pentanoyl-amino}-3-methyl-butyric acid
- DIOVAN HCT COMPONENT VALSARTAN
- VALSARTAN [EP MONOGRAPH]
- Valsartan,(S)
- HMS2051L12
- NCGC00178027-08
- Valtan
- SR-05000001928-1
- Valsartan, European Pharmacopoeia (EP) Reference Standard
- 137862-53-4
- VALSARTAN [JAN]
- Valsartan for peak identification, European Pharmacopoeia (EP) Reference Standard
- SCHEMBL2542
- N-(1-Oxopentyl)-N-
- VALSARTAN [MI]
- VALSARTAN COMPONENT OF BYVALSON
- AB00639940_09
- (S)-N-(1-carboxy-2-methylprop-1-yl)-N-pentanoyl-N-
- (2S)-3-methyl-2-(N-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}pentanamido)butanoic acid
- Valsartan [USAN:USP:INN:BAN]
- BRD-K45158365-001-11-4
- BRD-K45158365-001-10-6
- NCGC00178027-19
-
- MDL: MFCD00865840
- Inchi: 1S/C24H29N5O3/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H,31,32)(H,25,26,27,28)/t22-/m0/s1
- InChI Key: ACWBQPMHZXGDFX-QFIPXVFZSA-N
- SMILES: OC([C@H](C(C)C)N(C(CCCC)=O)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)=O
Computed Properties
- Exact Mass: 435.22700
- Monoisotopic Mass: 435.22704
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.4
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.212g/cm3
- Melting Point: 117°C(lit.)
- Boiling Point: 684.9 °C at 760 mmHg
- Flash Point: 368ºC
- Refractive Index: 1.586
- Solubility: DMSO: ≥20mg/mL
- Stability/Shelf Life: Hygroscopic
- PSA: 112.07000
- LogP: 4.16170
- Merck: 9916
- Specific Rotation: -55.0° - -70.0° (c=1, MeOH)
- Optical Activity: [α]/D -55 to -70°, c = 1 in methanol
- Sensitiveness: Sensitive to humidity
- Solubility: DMSO: ≥20mg/mL
Valsartan Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H361
- Warning Statement: P201-P202-P280-P308+P313-P405-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26; S37/39
- RTECS:YV9455000
-
Hazardous Material Identification:
- Storage Condition:2-8°C
- Risk Phrases:R36/37/38
Valsartan Customs Data
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Valsartan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80008-5mg |
Valsartan |
137862-53-4 | 99.0% | 5mg |
¥100 | 2021-05-07 | |
| MedChemExpress | HY-18204-10mM*1mLinDMSO |
Valsartan |
137862-53-4 | ≥98.0% | 10mM*1mLinDMSO |
¥550 | 2022-05-18 | |
| MedChemExpress | HY-18204-10mg |
Valsartan |
137862-53-4 | 99.87% | 10mg |
¥500 | 2024-04-20 | |
| MedChemExpress | HY-18204-50mg |
Valsartan |
137862-53-4 | 99.87% | 50mg |
¥1600 | 2024-04-20 | |
| MedChemExpress | HY-18204-100mg |
Valsartan |
137862-53-4 | 99.87% | 100mg |
¥2400 | 2024-04-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V129241-1g |
Valsartan |
137862-53-4 | ≥98% (HPLC) | 1g |
¥30.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V129241-100g |
Valsartan |
137862-53-4 | ≥98% (HPLC) | 100g |
¥394.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V129241-5g |
Valsartan |
137862-53-4 | ≥98% (HPLC) | 5g |
¥43.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V129241-25g |
Valsartan |
137862-53-4 | ≥98% (HPLC) | 25g |
¥154.90 | 2023-08-31 | |
| AstaTech | 47902-1/G |
VALSARTAN |
137862-53-4 | 97% | 1g |
$37 | 2023-09-17 |
Valsartan Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetone , Isopropyl acetate , Heptane , Water ; rt → 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; < 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; < 45 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone , Water ; 1 h, 25 - 35 °C
Reference
- Preparation of solid state forms of trisodium salt of valsartan/sacubitril complex and sacubitril sodium, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Acetone ; 10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 10 - 20 °C; 1 h, 10 - 20 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 10 - 20 °C; 1 h, 10 - 20 °C
Reference
- Preparation of sacubitril and salt thereof and novel compounds used in the process, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Solvents: Acetone , Water ; 10 min, rt; 30 min, rt → 80 °C
Reference
- Novel crystal forms of entresto: a supramolecular complex of trisodium sacubitril/valsartan hemi-pentahydrate, CrystEngComm, 2022, 24(42), 7387-7393
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Isopropyl acetate , Water ; rt; 4 h, 50 °C
1.2 Reagents: Carbon Solvents: Acetone ; 5 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt; 1 h, 45 °C; 45 °C → rt; 2 h, rt
1.2 Reagents: Carbon Solvents: Acetone ; 5 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt; 1 h, 45 °C; 45 °C → rt; 2 h, rt
Reference
- Preparation of sacubitril valsartan sodium, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Isopropyl acetate ; 4 - 6 h, rt
1.2 Reagents: Water
1.3 Solvents: Water ; 2 - 3 h, rt
1.2 Reagents: Water
1.3 Solvents: Water ; 2 - 3 h, rt
Reference
- Preparation of sacubitril valsartan sodium salt, China, , ,
Production Method 7
Reaction Conditions
1.1 Solvents: Acetone ; 10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0 - 10 °C; 1 h, 0 - 10 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0 - 10 °C; 1 h, 0 - 10 °C
Reference
- Novel crystalline form of trisodium sacubitril-valsartan hemipentahydrate, India, , ,
Valsartan Raw materials
- 1-(1-Naphthyl)ethylamine
- Valsartan
- Valsartan disodium
- Sacubitril Sodium Salt
- Succinic anhydride
- (2R,4S)-4-Amino-5-(biphenyl-4-yl)-2-methylpentanoic Acid Ethyl Ester Hydrochloride
- Sacubitril Calcium
- Sacubitril
Valsartan Preparation Products
Valsartan Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:137862-53-4)Valsartan
Order Number:A807313
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):167.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:137862-53-4)Valsartan
Order Number:LE9186
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:137862-53-4)Valsartan
Order Number:sfd13617
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
(CAS:137862-53-4)Valsartan
Order Number:JH214
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
(CAS:137862-53-4)Valsartan
Order Number:LE051
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com
Valsartan Related Literature
-
Joaquim J. Moura Ramos,Hermínio P. Diogo RSC Adv. 2017 7 10831
-
Eszter Hajba-Horváth,Emese Biró,Mirella Mirankó,Andrea Fodor-Kardos,László Trif,Tivadar Feczkó RSC Adv. 2020 10 43915
-
Chia-Hsien Feng,Yung-Ming Chang,Jing-Ru Weng Anal. Methods 2022 14 3694
-
Francesco Riva,Ettore Zuccato,Carlo Pacciani,Andrea Colombo,Sara Castiglioni Anal. Methods 2021 13 526
-
Pranav Nagarnaik,Angela Batt,Bryan Boulanger J. Environ. Monit. 2010 12 2112
137862-53-4 (Valsartan) Related Products
- 5717-37-3((1-ethoxycarbonylethylethylidene)triphenylphosporane)
- 137863-20-8(Valsartan Benzyl Ester)
- 137862-78-3(Isoleucine Valsartan)
- 137863-17-3(Valsartan Methyl Ester)
- 137862-87-4(ent-Valsartan)
- 2462-34-2(H-Val-Obzl.HCl)
- 1426129-50-1(LCZ696 InteMediate)
- 952652-79-8(Valsartan n-Propyl Impurity)
- 1089736-73-1(Valsartan-d)
- 114772-53-1(4'-Methylbiphenyl-2-carbonitrile)